Cas no 22726-30-3 (7-Methoxy-1,4-benzothiazin-3-one)

• Product Name: 7-Methoxy-1,4-benzothiazin-3-one
• CAS No: 22726-30-3
• MF: C₉H₉NO₂S
• MW: 195.238260984421
• CID: 88368
• PubChem ID: 87558012
• Update Time: 2025-09-27

7-Methoxy-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-1,4-benzothiazin-3(4H)-one
• 7-Methoxy-1,4-benzothiazin-3-one
• 7-methoxy-4H-1,4-benzothiazin-3-one
• 7-methoxy-2H,4H-benzo[e]1,4-thiazin-3-one
• 7-methoxy-2H-1,4-benzothiazin-3(4H)-one
• 7-methoxy-2H-benzo[b][1,4]thiazin-3(4H)-one
• 7-Methoxy-4H-benzo[1,4]thiazin-3-on
• 7-methoxy-4H-benzo[1,4]thiazin-3-one
• NSC718741
• SBB071471
• ST094942
• X6926
• M1662
• 7-Methoxy-2H-1,
• CS-0046231
• MFCD02660686
• J-014826
• 7-methoxy-4H-1, 4-benzothiazin-3-one
• DTXSID30328042
• AN-829/13872064
• CHEMBL103879
• AS-38190
• SCHEMBL15631693
• BDBM50601988
• XAA72630
• 7-Methoxy-1,4-benzothiazin-3(4H)-one, 97%
• 22726-30-3
• NSC-718741
• A878460
• AKOS015889620
• 7-methoxy-1,4-benzothiazine-3-(4H)-one
• DB-350803
• 7-METHOXY-2,4-DIHYDRO-1,4-BENZOTHIAZIN-3-ONE
• ZITGVVWIRFDIBZ-UHFFFAOYSA-N

• MDL： MFCD02660686
• Inchi： 1S/C9H9NO2S/c1-12-6-2-3-7-8(4-6)13-5-9(11)10-7/h2-4H,5H2,1H3,(H,10,11)
• InChI Key： ZITGVVWIRFDIBZ-UHFFFAOYSA-N
• SMILES： S1CC(NC2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 195.03500
• Monoisotopic Mass: 195.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.282
• Melting Point: 183.0 to 187.0 deg-C
• Boiling Point: 395.7°Cat760mmHg
• Flash Point: 193.1°C
• Refractive Index: 1.6
• PSA: 63.63000
• LogP: 1.87740
• Solubility: Not determined

7-Methoxy-1,4-benzothiazin-3-one Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H401
• Warning Statement： P273-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 36/37
• Hazardous Material Identification：
• Risk Phrases：R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone